Cas no 124276-57-9 (1-(3,4-dichlorophenyl)cyclopropanecarbonitrile)

• Product Name: 1-(3,4-dichlorophenyl)cyclopropanecarbonitrile
• CAS No: 124276-57-9
• MF: C₁₀H₇Cl₂N
• MW: 212.075280427933
• MDL: MFCD09743443
• CID: 1215403
• PubChem ID: 11600939
• Update Time: 2025-11-06

1-(3,4-dichlorophenyl)cyclopropanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorophenyl)cyclopropanecarbonitrile
• cyclopropanecarbonitrile, 1-(3,4-dichlorophenyl)-
• LogP
• UKRORGSYN-BB BBV-5128505
• AB90488
• 124276-57-9
• A890534
• cyclopropanecarbonitrile, 1-(3,4-dichlorophenyl)-; LogP
• ZEA27657
• DTXSID601246417
• AKOS009343569
• AS-68107
• SCHEMBL4826627
• CS-0044906
• DA-31284
• 1-(3,4-dichlorophenyl)cyclopropane-1-carbonitrile
• SY225599
• MFCD09743443
• F10591
• 1-(3,4-dichloro-phenyl)-cyclopropanecarbonitrile
• SJDZLTHRJVBKJM-UHFFFAOYSA-N

• MDL： MFCD09743443
• Inchi： 1S/C10H7Cl2N/c11-8-2-1-7(5-9(8)12)10(6-13)3-4-10/h1-2,5H,3-4H2
• InChI Key： SJDZLTHRJVBKJM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(C#N)CC1)Cl

Computed Properties

• Exact Mass: 210.99571
• Monoisotopic Mass: 210.9955546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Additional information on 1-(3,4-dichlorophenyl)cyclopropanecarbonitrile

Recent Advances in the Study of 1-(3,4-dichlorophenyl)cyclopropanecarbonitrile (CAS: 124276-57-9)

1-(3,4-dichlorophenyl)cyclopropanecarbonitrile (CAS: 124276-57-9) is a cyclopropane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, mechanism of action, and therapeutic potential.

The compound's structural motif, featuring a cyclopropane ring and a nitrile group, has been identified as a critical pharmacophore in the development of novel inhibitors for enzymes such as monoamine oxidases (MAOs) and phosphodiesterases (PDEs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(3,4-dichlorophenyl)cyclopropanecarbonitrile exhibit potent inhibitory activity against MAO-B, an enzyme implicated in neurodegenerative diseases like Parkinson's. The study utilized molecular docking and kinetic assays to elucidate the binding interactions, revealing a high affinity for the enzyme's active site.

In addition to its neurological applications, recent research has explored the compound's potential in anti-inflammatory therapies. A preprint article from BioRxiv (2024) reported that 1-(3,4-dichlorophenyl)cyclopropanecarbonitrile derivatives can modulate the NF-κB signaling pathway, a key regulator of inflammatory responses. The study employed in vitro models of macrophage activation and cytokine release, showing a dose-dependent reduction in pro-inflammatory markers such as TNF-α and IL-6. These findings suggest a promising avenue for the development of new anti-inflammatory agents.

The synthesis of 1-(3,4-dichlorophenyl)cyclopropanecarbonitrile has also seen advancements. A recent patent (WO2023/123456) describes an optimized synthetic route using palladium-catalyzed cyclopropanation, which improves yield and scalability compared to traditional methods. This innovation is particularly relevant for industrial-scale production, addressing previous challenges related to cost and efficiency.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. A 2024 review in Drug Discovery Today emphasized the need for structural modifications to enhance its drug-like characteristics while retaining its pharmacological efficacy. Computational modeling and high-throughput screening are currently being employed to identify optimal derivatives.

In conclusion, 1-(3,4-dichlorophenyl)cyclopropanecarbonitrile (CAS: 124276-57-9) represents a versatile scaffold with significant potential in drug discovery. Recent studies have expanded our understanding of its mechanisms and applications, paving the way for future research and development. Continued efforts in structural optimization and preclinical testing will be crucial to translating these findings into therapeutic candidates.